1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one

• IUPAC Name: 1-(azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one
• InChI: InChI=1S/C13H17NO2/c1-10-5-3-6-12(9-10)16-11(2)13(15)14-7-4-8-14/h3,5-6,9,11H,4,7-8H2,1-2H3
• InChI Key: UACJWXKKXOLXCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)N2CCC2
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one is a chemical compound that belongs to the family of cathinones. It is also known as 4-MPD, which is a synthetic stimulant that has gained popularity in the research community. This chemical compound has shown potential in various scientific research applications, including biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one is not well understood. However, it is believed to act as a dopamine reuptake inhibitor, which increases the concentration of dopamine in the brain. Dopamine is a neurotransmitter that is responsible for regulating mood, motivation, and reward. The increase in dopamine concentration leads to a feeling of euphoria and increased energy levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one are similar to other stimulants such as amphetamines and cocaine. The chemical compound increases heart rate, blood pressure, and body temperature. It also leads to a decrease in appetite and an increase in alertness and energy levels. Prolonged use of the chemical compound can lead to addiction and other health problems.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one in lab experiments include its high potency and selectivity for dopamine reuptake inhibition. It is also relatively easy to synthesize and has a long shelf life. However, the limitations of using the chemical compound in lab experiments include its potential for addiction and other health problems. It is also a controlled substance and requires special permits for use in research studies.

Future Directions

There are several future directions for research on 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one. One area of research is the development of new drugs based on the chemical compound for the treatment of neurological disorders. Another area of research is the exploration of the mechanism of action of the chemical compound to better understand its effects on the brain. Additionally, research can be conducted on the long-term effects of the chemical compound on the brain and other organs. Overall, research on 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one has the potential to lead to the development of new drugs and a better understanding of the brain and its functions.
Conclusion
In conclusion, 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one is a chemical compound that has shown potential in various scientific research applications. Its synthesis method is well established, and it has been used in studies related to neuropharmacology, toxicology, and drug development. The mechanism of action of the chemical compound is not well understood, but it is believed to act as a dopamine reuptake inhibitor. The biochemical and physiological effects of the chemical compound are similar to other stimulants, and it has both advantages and limitations for use in lab experiments. Finally, there are several future directions for research on 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one, including the development of new drugs and a better understanding of the brain and its functions.

Synthesis Methods

The synthesis of 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one involves the reaction of 3-methylphenol, azetidine, and propionic anhydride in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the final product. The synthesis method of 1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one is well established and has been used in various research studies.

Scientific Research Applications

1-(Azetidin-1-yl)-2-(3-methylphenoxy)propan-1-one has shown potential in various scientific research applications. It has been used in studies related to neuropharmacology, toxicology, and drug development. The chemical compound has shown promising results in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. It has also been used in studies related to drug abuse and addiction.